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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Indan-5-carbaldehyde
(CAS RN: 30084-91-4), a key intermediate in various research and development applications.
The following sections detail the hazardous properties, necessary precautions, and emergency
procedures to ensure the safe use of this compound in a laboratory or manufacturing setting.

Hazard Identification and Classification

Indan-5-carbaldehyde is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] It is crucial to
understand and mitigate the risks associated with its handling.

Table 1: GHS Classification[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1583184?utm_src=pdf-interest
https://www.benchchem.com/product/b1583184?utm_src=pdf-body
https://www.benchchem.com/product/b1583184?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Indanecarboxaldehyde
https://www.guidechem.com/encyclopedia/es/indan-5-carboxaldehyde-dic64688.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Indanecarboxaldehyde
https://www.guidechem.com/encyclopedia/es/indan-5-carboxaldehyde-dic64688.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Acute Toxicity, Inhalation Category 4

Specific target organ toxicity — Single exposure

Category 3 (Respiratory tract irritation)

Pictogram:

lw.alt text

Signal Word: Warning[1][2]

Hazard Statements:[1][2]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of Indan-5-carbaldehyde is

essential for its safe storage and handling.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula C10H100 [3B1141[5]
Molecular Weight 146.19 g/mol [31141[5]
Appearance Colorless to light yellow liquid [5]
Melting Point 255-257 °C [5]

Boiling Point 146.0-147.5 °C @ 29 Torr [5]
Density 1.122 + 0.06 g/cm3 (Predicted) [5]

CAS Number 30084-91-4 [11[3][4]1[5]
EINECS Number 250-036-8 [31[5]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with Indan-5-carbaldehyde to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.[2][6][7]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Wear safety glasses with side-shields or
Eye/Face Protection chemical goggles.[7] Use a face shield where

splashing is possible.

Wear chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene). Wear a lab coat or chemical-

resistant apron.[6]

Use in a well-ventilated area.[2][8] If ventilation
Respiratory Protection is inadequate, use a NIOSH-approved respirator

with an organic vapor cartridge.

Hand Protection Wash hands thoroughly after handling.[2][8]

Engineering Controls

Engineering controls are the most effective way to minimize exposure.
o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[8]

o Eye Wash Stations and Safety Showers: Ensure easy access to emergency eye wash
stations and safety showers.

Storage

Proper storage is crucial to maintain the stability of the compound and prevent hazardous
situations.

o Conditions: Store in a cool, dry, and well-ventilated area.[2][8][9]
» Containers: Keep container tightly closed.[2][8][9]
¢ Incompatibilities: Keep away from heat, sparks, and open flames.[9]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Table 4: First-Aid Measures|[2][8]

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash skin with soap and plenty of
. water for at least 15 minutes. Remove
Skin Contact . . . L
contaminated clothing. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and contain the
spill with an inert absorbent material. Collect the absorbed material in a sealed container for
proper disposal.

Logical Workflow for Handling Hazardous
Chemicals

The following diagram illustrates a logical workflow for the safe handling of hazardous
chemicals like Indan-5-carbaldehyde.
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Caption: Workflow for Safe Chemical Handling
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Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always consult the most current Safety Data Sheet (SDS) for Indan-5-
carbaldehyde and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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